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Compound of Interest

Compound Name: Prilosec

Cat. No.: B000731

For researchers, scientists, and drug development professionals, the safe handling of
pharmaceutical compounds like Prilosec® (omeprazole) is paramount. Adherence to proper
personal protective equipment (PPE) protocols, operational procedures, and disposal plans is
critical to ensure personnel safety and environmental protection. This guide provides essential,
step-by-step guidance for the laboratory handling of omeprazole.

Personal Protective Equipment and Safety
Precautions

While there are no established occupational exposure limits (OELS) from major U.S. regulatory
bodies like OSHA or NIOSH for omeprazole, some manufacturers provide internal limits.[1][2]
Given that omeprazole is a skin sensitizer and can cause eye and respiratory irritation, a
cautious approach to handling is warranted.[3] The following table summarizes the
recommended PPE and safety measures.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b000731?utm_src=pdf-interest
https://www.benchchem.com/product/b000731?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/O1405_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Losecltsupgt174ltsupgt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Precaution Category

Recommended Equipment
and Practices

Citations

Occupational Exposure Limit

AstraZeneca 8-hour TWA: 0.5

mg/m3

[3]

Hand Protection

Impervious gloves (e.g., nitrile)

should be worn.

Eye and Face Protection

Safety glasses with side
shields are required. In
situations with a risk of
splashing or dust generation,
tightly fitting safety goggles or
a face shield should be used.

[4]

Respiratory Protection

For routine handling of small
gquantities in a well-ventilated
area, a dust mask is
recommended to avoid
inhaling airborne particles. For
larger quantities, potential for
aerosolization, or in case of a
spill, a NIOSH-approved

respirator should be used.

[2]

Protective Clothing

A standard laboratory coat
should be worn. For tasks with
a higher risk of contamination,
a disposable gown is

recommended.

Ventilation

Work should be conducted in a

well-ventilated area. For
procedures that may generate
dust or aerosols, a chemical

fume hood is recommended.

[4]
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Experimental Protocols: Safe Handling and Disposal
Workflow

The following diagram and procedural steps outline the standard workflow for the safe handling

and disposal of Prilosec® in a laboratory setting.
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Prilosec® Safe Handling and Disposal Workflow
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Step-by-Step Handling and Disposal Procedure:
e Preparation:

o Review Safety Data Sheet (SDS): Before handling omeprazole, thoroughly review the
manufacturer's SDS to be aware of all potential hazards and safety precautions.

o Don Personal Protective Equipment (PPE): Put on the appropriate PPE as outlined in the
table above, including at a minimum a lab coat, safety glasses, and gloves.

e Handling:

o Weighing and Preparation: If working with powdered omeprazole, conduct all weighing
and preparation activities in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of dust.[4]

o Conduct Experiment: Carry out the experimental protocol, being mindful of generating dust
or aerosols.

e Decontamination and Disposal:

o Clean Work Surfaces: After handling is complete, decontaminate all work surfaces with an
appropriate cleaning agent.

o Waste Segregation: Carefully segregate waste materials.

» Non-Contaminated Waste: Items such as clean paper towels and packaging that have
not come into contact with omeprazole can be disposed of in the regular laboratory
trash.

» Chemically Contaminated Waste: All items that have come into direct contact with
omeprazole, including gloves, disposable gowns, weigh boats, and contaminated
labware, must be considered chemical waste.

o Disposal of Chemically Contaminated Waste: Place all chemically contaminated waste into
a designated, clearly labeled hazardous waste container. Follow your institution's and local
regulations for the disposal of pharmaceutical waste, which typically involves incineration
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by a licensed contractor.[3] Do not dispose of omeprazole or contaminated waste down
the drain.

o Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-
contamination. Dispose of single-use PPE in the appropriate waste stream. Wash hands
thoroughly after removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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